Cas no 1228551-75-4 (5-bromo-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester)

• Product Name: 5-bromo-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester
• CAS No: 1228551-75-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 2130623
• PubChem ID: 45489699
• Update Time: 2025-04-21

5-bromo-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester
• Methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-bromo-2-methyl-, methyl ester
• AKOS015834495
• RIFRVMNEWZZKRD-UHFFFAOYSA-N
• CS-0442887
• SB74259
• WS-01992
• 1228551-75-4
• DTXSID30670452
• DB-062105
• methyl5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• SCHEMBL2041300

• MDL： MFCD16295002
• Inchi： 1S/C10H9BrN2O2/c1-5-8(10(14)15-2)7-3-6(11)4-12-9(7)13-5/h3-4H,1-2H3,(H,12,13)
• InChI Key： RIFRVMNEWZZKRD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(=O)OC)=C(C)N2

Computed Properties

• Exact Mass: 267.98474Da
• Monoisotopic Mass: 267.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.626±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.8 g/l) (25 º C),